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Compound of Interest

Compound Name: Tetracosanoyl chloride

Cat. No.: B3145926

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Tetracosanoyl chloride (also
known as Lignoceric acid chloride), a key intermediate in lipid synthesis, particularly in the
development of ceramide-based therapeutics and research tools.

Chemical and Physical Properties

Tetracosanoyl chloride is a long-chain acyl chloride that serves as a reactive precursor for the
synthesis of various lipid species. Its physical state is typically an off-white solid at room
temperature.[1][2] Due to its reactive nature, it must be stored under inert atmosphere at low
temperatures, typically -20°C, to prevent degradation.[1][3]

Table 1: Chemical and Physical Properties of
Tetracosanoyl Chloride

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b3145926?utm_src=pdf-interest
https://www.benchchem.com/product/b3145926?utm_src=pdf-body
https://www.benchchem.com/product/b3145926?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/en/sds/SIAL/71804?userType=undefined
https://www.chemsrc.com/en/cas/58576-73-1_575567.html
https://www.sigmaaldrich.com/JP/en/sds/SIAL/71804?userType=undefined
https://www.msds-europe.com/h-statements/
https://www.benchchem.com/product/b3145926?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3145926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source/Comment
IUPAC Name tetracosanoyl chloride [1]
Synonyms Lignoceric Acid Chloride [1][4]
CAS Number 58576-73-1 [1][41[5]
Molecular Formula C24H47CIO [11[4115]
Molecular Weight 387.08 g/mol [1][4]
Appearance Off-white to beige solid [1112]
Data not available. Estimated
] ] to be slightly above room
Melting Point
temperature based on
homologous compounds.
Data not available.
Boiling Point Decomposes at high
temperatures.
Density Data not available.
Soluble in non-polar organic
solvents (e.g., hexane,
- chloroform, ethers).[6] By analogy with other long-
Solubility ) ) ) )
Insoluble and reactive with chain acyl chlorides.
polar protic solvents (e.g.,
water, alcohols).[6][7]
-20°C Freezer, under inert
Storage [11[3]

atmosphere.

Reactivity and Stability

As an acyl chloride, Tetracosanoyl chloride is characterized by the electrophilic carbonyl

carbon, making it highly susceptible to nucleophilic attack.

o Hydrolysis: It reacts readily with water to form the corresponding carboxylic acid, lignoceric

acid, and hydrochloric acid. This reactivity necessitates handling under anhydrous
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conditions.

o Reaction with Nucleophiles: It is a potent acylating agent, reacting with alcohols to form
esters, with amines to form amides, and with other nucleophiles. This high reactivity is
fundamental to its utility in organic synthesis.

 Stability: The compound is stable when stored under recommended anhydrous and low-
temperature conditions.[1][3] Exposure to moisture or elevated temperatures will lead to
rapid degradation.

Synthesis and Application in Drug Development

Tetracosanoyl chloride is a critical building block in the synthesis of complex lipids. Its
primary application is in the preparation of C24 ceramides and other sphingolipids, which are
integral to cell membrane structure and signaling pathways.[1] Dysregulation of ceramide
metabolism is implicated in numerous diseases, including metabolic disorders,
neurodegenerative diseases, and cancer, making synthetic ceramides and their analogues
valuable tools for drug development and research.

General Synthesis of Tetracsanoyl Chloride

The standard method for synthesizing Tetracosanoyl chloride is via the chlorination of its
parent carboxylic acid, lignoceric acid. This is typically achieved using a chlorinating agent such
as thionyl chloride (SOCI2) or oxalyl chloride ((COCI)2).

Lignoceric Acid Chlorinating Agent Anhydrous Solvent
(C23H47COO0OH) (e.g., SOCIz, (COCI)2) (e.g., Toluene, DCM)

Reaction

Tetracosanoyl Chloride
(C23H47COCI)

IProduces

Y

Gaseous Byproducts
(SO2, HCl or CO, CO2, HCI)
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Caption: General synthesis of Tetracosanoyl chloride.

Application in Ceramide Synthesis

The most significant application of Tetracosanoyl chloride is in the acylation of sphingoid
bases (e.g., sphingosine, sphinganine) to produce N-acyl ceramides. This reaction forms the
amide bond characteristic of all ceramides.

Reactants Conditions

Tetracosanoyl Chloride Sphingoid Base Anhydrous Solvent Base
y (e.g., Sphingosine) (e.g., DCM, Chloroform) (e.g., Pyridine, Et3N)
— 7
— //
\\ -Products s
- y
(024 Ceramidej [HCI Salt of Base]

Click to download full resolution via product page
Caption: Reaction pathway for C24 Ceramide synthesis.

Experimental Protocols
Representative Protocol for Ceramide Synthesis

The following is a representative protocol for the synthesis of N-lignoceroylsphingosine (C24
Ceramide) using Tetracosanoyl chloride.

Materials:
o Tetracosanoyl chloride
¢ D-erythro-Sphingosine

e Anhydrous Dichloromethane (DCM)
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e Anhydrous Pyridine

« Silica gel for column chromatography

e Solvents for chromatography (e.g., Chloroform/Methanol gradient)
Procedure:

» Dissolve D-erythro-sphingosine (1 equivalent) in anhydrous DCM in a round-bottom flask
under an inert atmosphere (e.g., Argon or Nitrogen).

e Add anhydrous pyridine (1.5 equivalents) to the solution and cool the mixture to 0°C in an ice
bath.

e In a separate flask, dissolve Tetracosanoyl chloride (1.1 equivalents) in anhydrous DCM.

» Add the Tetracosanoyl chloride solution dropwise to the cooled sphingosine solution over
30 minutes with constant stirring.

o Allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours.
e Monitor the reaction progress using Thin Layer Chromatography (TLC).
e Upon completion, quench the reaction by adding a small amount of water.

¢ Dilute the mixture with DCM and wash sequentially with 1M HCI, saturated sodium
bicarbonate solution, and brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

» Purify the crude product by silica gel column chromatography using a chloroform/methanol
solvent gradient to yield the pure C24 Ceramide.

o Characterize the final product using NMR, Mass Spectrometry, and IR spectroscopy.

7. Characterize Product
(NMR, MS, IR)

1. Dissolve Sphingosine
in Anhydrous DCM + Pyridine

2. Cool to 0°C |—>

3. Add Tetracosanoy! Chloride 4. React at RT
Solution Dropwise for 12-16h

5. Quench, Workup,
and Extraction

6. Purify by Column
Chromatography
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Caption: Workflow for the synthesis and purification of C24 Ceramide.

Spectroscopic Data (Predicted)

While experimental spectra for Tetracosanoyl chloride are not readily available in public
databases, its spectral characteristics can be reliably predicted based on its structure and data
from homologous compounds.

Table 2: Predicted Spectroscopic Data for Tetracosanoyl
Chloride

Spectroscopy Characteristic Peaks / Signals

o (ppm): ~2.8-2.9 (t, 2H, -CH2-COCI), ~1.6-1.7
1H NMR (quintet, 2H, -CH2-CH2-COCI), ~1.2-1.4 (br m,
40H, -(CH2)20-), 0.88 (t, 3H, -CH3).

o (ppm): ~173-174 (C=0), ~45-46 (-CH2-COClI),
~32-34 (multiple CH2 peaks), ~29-30 (bulk of

13C NMR
CHz peaks from long chain), ~25 (-CH2-CH2-
COCl), ~22.7 (-CH2-CHs), ~14.1 (-CHs).
v (cm~1): ~2920 (s, C-H stretch, asymmetric),
~2850 (s, C-H stretch, symmetric), ~1800 (s,
IR Spectroscopy sharp, C=0 stretch of acyl chloride), ~1465 (m,

C-H bend), ~720 (m, C-H rock). The peak
around 1800 cm~1is highly characteristic.[8]

(El): Molecular ion [M]* at m/z 386/388 (isotope
M Spect . pattern for Cl). Fragmentation would show loss
ass Spectrometr
P Y of Cl (m/z 351) and characteristic cleavage

along the alkyl chain.

Safety and Handling

Tetracosanoyl chloride is a reactive and corrosive chemical that requires careful handling.
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Table 3: GHS Hazard Information (Inferred)

Hazard Class Pictogram Signal Word Hazard Statement
) H314: Causes severe
Skin ) ]
) o Corrosion Danger skin burns and eye
Corrosion/Irritation
damage.[3]

H302 + H312: Harmful
Acute Toxicity Exclamation Mark Warning if swallowed or in
contact with skin.[1][3]

o EUHO014: Reacts
Reactivity (none) Danger ) )
violently with water.[9]

Handling Precautions:
e Handle only in a well-ventilated area, preferably in a chemical fume hood.[10]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves
(e.q., nitrile), safety goggles, and a lab coat.[11]

» Avoid inhalation of dust or vapors.

» Keep away from water and other sources of moisture to prevent violent reactions and
decomposition.[11]

e Ground all equipment when handling to prevent static discharge.
First Aid Measures:

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek immediate medical attention.[11]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[11]

¢ Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. Seek immediate medical attention.
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e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[11]

This guide is intended for use by qualified professionals. Always consult the most current
Safety Data Sheet (SDS) from the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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